Cas no 1239736-95-8 (6-(3-methoxyphenyl)pyrimidin-4-ol)

• Product Name: 6-(3-methoxyphenyl)pyrimidin-4-ol
• CAS No: 1239736-95-8
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5559012
• Update Time: 2025-06-10

6-(3-methoxyphenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 6-(3-methoxyphenyl)-
• 6-(3-Methoxyphenyl)pyrimidin-4-ol
• 6-(3-methoxyphenyl)pyrimidin-4-ol

• Inchi： 1S/C11H10N2O2/c1-15-9-4-2-3-8(5-9)10-6-11(14)13-7-12-10/h2-7H,1H3,(H,12,13,14)
• InChI Key： ZBVZWLIFRDRQNC-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC(OC)=C2)=CC(=O)N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±52.0 °C(Predicted)
• pka: 8.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-methoxyphenyl)pyrimidin-4-ol

Introduction to 6-(3-methoxyphenyl)pyrimidin-4-ol (CAS No: 1239736-95-8)

6-(3-methoxyphenyl)pyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 1239736-95-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a scaffold widely recognized for its pharmacological properties and biological activities. The presence of a methoxy group at the 3-position of the phenyl ring and a hydroxyl group at the 4-position of the pyrimidine ring contributes to its unique chemical and biological profile, making it a compound of considerable interest in drug discovery and development.

The structural features of 6-(3-methoxyphenyl)pyrimidin-4-ol endow it with potential interactions with various biological targets. Pyrimidine derivatives are well-documented for their roles in modulating enzyme activity, receptor binding, and cellular signaling pathways. The methoxyphenyl moiety, in particular, has been extensively studied for its ability to enhance binding affinity and selectivity in drug molecules. This structural motif is frequently incorporated into therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with enhanced pharmacological profiles. The hydroxyl group at the 4-position of the pyrimidine ring in 6-(3-methoxyphenyl)pyrimidin-4-ol provides a site for further functionalization, allowing chemists to explore modifications that could improve solubility, bioavailability, and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use.

One of the most compelling aspects of 6-(3-methoxyphenyl)pyrimidin-4-ol is its potential as a lead compound for further derivatization. Researchers have leveraged its core structure to develop analogs with improved efficacy and reduced toxicity. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression. These findings underscore the importance of 6-(3-methoxyphenyl)pyrimidin-4-ol as a starting point for exploring new therapeutic strategies.

The synthesis of 6-(3-methoxyphenyl)pyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted phenols and pyrimidine precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for both preclinical and clinical studies.

The pharmacological evaluation of 6-(3-methoxyphenyl)pyrimidin-4-ol has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with enzymes such as kinases and phosphodiesterases, which are implicated in various disease states. Additionally, its interaction with membrane receptors has been explored, providing insights into its potential mechanisms of action. These findings highlight the compound's versatility as a tool for investigating biological processes and developing new treatments.

Preclinical studies have been instrumental in assessing the safety and efficacy of 6-(3-methoxyphenyl)pyrimidin-4-ol before its translation to clinical applications. Animal models have been used to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable data on dosing regimens and potential side effects, paving the way for human trials. The results from these preclinical investigations are crucial for determining whether this compound warrants further development into a therapeutic agent.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like 6-(3-methoxyphenyl)pyrimidin-4-ol. By leveraging computational models to predict binding affinities and biological activities, researchers can prioritize candidates for experimental validation more efficiently. This approach has significantly reduced the time and resources required to identify promising drug candidates from large libraries of compounds.

The future directions for research on 6-(3-methoxyphenyl)pyrimidin-4-ol include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrimidine scaffold is known to interact with neurotransmitter systems, making it a viable candidate for developing neuroprotective agents. Additionally, investigating its anti-inflammatory properties could open new avenues for treating chronic inflammatory diseases like rheumatoid arthritis.

In conclusion,6-(3-methoxyphenyl)pyrimidin-4-ol (CAS No: 1239736-95-8) represents a compound with significant therapeutic potential due to its unique structural features and biological activities. Its role as a lead molecule in drug discovery underscores the importance of heterocyclic compounds in modern medicine. As research continues to uncover new applications for this compound，it is likely that it will play an increasingly important role in addressing unmet medical needs.